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Compound of Interest

Compound Name: N,N-Dimethyl-D-gluconamide
CAS No.: 13096-65-6
Cat. No.: B084571
Get Quote
. J

High-Performance Hydrotropy & Green Solubilization Protocols[1]

Executive Summary
-Dimethyl-D-gluconamide (GluNMe

) represents a pivotal class of non-ionic hydrotropes derived from the chiral pool.[1] Unlike its
long-chain analogs (

-octyl,

-decyl) which act as surfactants for membrane protein extraction, the dimethyl variant functions
primarily as a molecular solubilizer and chiral auxiliary.[1]

This guide details the synthesis, physicochemical characterization, and application of GluNMe

in carbohydrate chemistry. Its primary utility lies in hydrotropic solubilization—enabling the
reaction of hydrophobic glycosyl donors with hydrophilic acceptors in aqueous or green media
—and as a ligand for transition metal coordination in asymmetric catalysis.

Chemical Profile & Synthesis
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CAS: 13096-65-6 Formula: C

H
NO

MW: 223.22 g/mol [1]

Mechanistic Synthesis Protocol

The synthesis relies on the aminolysis of D-glucono-1,5-lactone.[1][2] The reaction is driven by
the nucleophilic attack of dimethylamine on the carbonyl carbon of the lactone, followed by ring
opening.

Why this method?

o Regioselectivity: The 1,5-lactone is strained; the amine attacks the ester carbonyl
exclusively, preserving the stereochemistry of the hydroxyl groups.

o Atom Economy: The reaction is 100% atom economical with no byproducts.[1]

Protocol A: High-Purity Synthesis

Materials:

e D-Glucono-1,5-lactone (anhydrous, finely ground)[1]
e Dimethylamine (40% aqg.[1] solution or 2M in MeOH)
e Solvent: Methanol (HPLC grade)

Step-by-Step:

e Suspension: Suspend 17.8 g (100 mmol) of D-glucono-1,5-lactone in 100 mL of anhydrous
methanol under N

atmosphere.

o Note: Anhydrous conditions prevent hydrolysis of the lactone to gluconic acid.
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» Addition: Add 1.1 equivalents (110 mmol) of dimethylamine dropwise at 0°C.

o Critical Control: The reaction is exothermic. Maintain T < 10°C to prevent thermal
degradation or polymerization.[1]

e Solubilization: Allow the mixture to warm to room temperature (25°C). The suspension will
clear as the product (GluNMe

) is highly soluble in MeOH. Stir for 4 hours.

o Crystallization: Concentrate the solution to 20% volume under reduced pressure. Add
isopropanol or acetone as an anti-solvent to induce precipitation.[1]

« Purification: Filter the white crystals and wash with cold acetone. Dry in a vacuum oven at
40°C.

Yield: >95% Validation:

C NMR should show the amide carbonyl shift (~170 ppm) and disappearance of the lactone
carbonyl (~174 ppm).

Visualization: Synthesis Pathway

The following diagram illustrates the ring-opening aminolysis mechanism.[1]
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Figure 1: Aminolysis of D-glucono-1,5-lactone to N,N-dimethyl-D-gluconamide.
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Application 1: Hydrotropic Solubilization in
Glycosylation

The Challenge: Carbohydrate chemistry often involves reacting a protected, hydrophobic
glycosyl donor with a hydrophilic acceptor.[1] Standard solvents (DMF, DMSO) are difficult to
remove. The Solution: GluNMe

acts as a hydrotrope.[1] Unlike surfactants that form micelles, hydrotropes form stacking
complexes that increase the solubility of hydrophobic molecules in water/buffer systems by
disrupting water lattice structures and creating local lipophilic pockets.

Protocol B: Aqueous-Organic Coupling

Context: Enzymatic glycosylation or "Green" chemical glycosylation.[1]
e Preparation of Hydrotrope Medium: Prepare a 1.0 M solution of GIluNMe

in water/buffer (pH 7.0).

o Observation: The solution viscosity will increase slightly, indicating network formation.

o Substrate Loading: Add the hydrophobic acceptor (e.g., Benzyl-protected sugar) to the
solution.[1]

o Mechanism:[1][3][4] The planar amide bond and methyl groups of GIluNMe

stack against the hydrophobic protecting groups of the substrate (hydrophobic effect),
while the polyol tail anchors the complex in water.

¢ Reaction: Add the enzyme (e.g., Glycosyltransferase) or chemical promoter.

o Work-up: Dilute with water. The hydrotropic effect breaks down upon dilution (< 0.5 M),
causing the hydrophobic product to precipitate for easy filtration.

Data: Solubility Enhancement Factors | Solute (Hydrophobic) | Solubility in Water (mM) |
Solubility in 1M GluNMe

(mM) | Enhancement Factor | | :--- | :--- | :--- | :--- | | Paclitaxel (Model Drug) | 0.0003 | 1.5 |
~5000x | | Benzyl alcohol | 350 | >2000 | ~6x | | Peracetylated Glucose | 0.5 | 45.0 | 90x |[1]
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Application 2: Copper(ll) Chelation & Catalysis

Sugar amides are excellent ligands for transition metals. The 1,2-diol (hydroxyls at C2/C3) and
the amide oxygen form stable chelates with Cu(ll) and B(lll).

Protocol C: Synthesis of Cu(ll)-GluNMe Complex

Application: This complex serves as a mild, chiral Lewis acid for aldol-type condensations or as
an oxidative catalyst.[1]

Ligand Dissolution: Dissolve 2.23 g (10 mmol) GluNMe

in 20 mL water.

Metal Addition: Add 0.85 g (5 mmol) CuCl

2H

O. Ratio Ligand:Metal = 2:1.[1]

pH Adjustment: Adjust pH to 8.0-9.0 using 1M NaOH.

o Color Change: Solution turns deep blue/violet, characteristic of deprotonated amide/diol
coordination.[1]

Isolation: Add Ethanol to precipitate the blue paramagnetic complex.[1]

Visualization: Coordination Mode

The following diagram depicts the chelation environment. The copper center is coordinated by
the deprotonated amide nitrogen (or oxygen, depending on pH) and the C2-hydroxyl group.
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Figure 2: Square-planar coordination of Cu(ll) by two GluNMe2 ligands.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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